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Introduction

Caffeine (1,3,7-trimethylxanthine) is a central nervous system stimulant widely used in

pharmaceutical formulations for its analgesic adjuvant and diuretic properties. Accurate

quantification of caffeine in these formulations is crucial for ensuring product quality, safety, and

efficacy. UV-Vis spectrophotometry offers a simple, rapid, and cost-effective method for the

determination of caffeine content.[1][2][3][4] This application note provides a detailed protocol

for the quantification of caffeine in pharmaceutical tablets using UV-Vis spectrophotometry,

including method validation parameters as per ICH guidelines.

Principle

The method is based on the principle that caffeine exhibits strong absorbance in the ultraviolet

(UV) region of the electromagnetic spectrum.[5] The wavelength of maximum absorbance

(λmax) for caffeine is typically observed between 272 nm and 274 nm.[6][7][8] By creating a

calibration curve of known caffeine concentrations versus their corresponding absorbance

values, the concentration of caffeine in an unknown sample can be determined by measuring

its absorbance and interpolating from the curve, following the Beer-Lambert law.

Experimental Protocols
1. Instrumentation and Materials
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Instrumentation: A double-beam UV-Vis spectrophotometer with a 1 cm quartz cuvette.[2]

Reagents and Solvents:

Caffeine reference standard (analytical grade)

Distilled water or 0.1 N Hydrochloric Acid (HCl) as solvent[9][10]

Whatman filter paper No. 41 or equivalent syringe filters (0.45 µm)[11]

Glassware: Volumetric flasks (100 mL, 50 mL, 10 mL), pipettes, beakers.

2. Preparation of Standard Solutions

2.1. Preparation of Stock Standard Solution (100 µg/mL)

Accurately weigh 10 mg of caffeine reference standard.[11]

Transfer the weighed standard into a 100 mL volumetric flask.

Dissolve the caffeine in approximately 50 mL of the chosen solvent (distilled water or 0.1 N

HCl).

Make up the volume to 100 mL with the solvent and mix thoroughly.[9][11]

2.2. Preparation of Working Standard Solutions

Prepare a series of working standard solutions by diluting the stock standard solution as

described in the table below:
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Target Concentration (µg/mL)
Volume of Stock Solution (100 µg/mL) to
be diluted to 10 mL

5 0.5 mL

10 1.0 mL

15 1.5 mL

20 2.0 mL

25 2.5 mL

3. Sample Preparation (from Tablets)

Weigh and finely powder 20 tablets to ensure homogeneity.[11]

Accurately weigh a portion of the powdered tablets equivalent to 10 mg of caffeine.

Transfer the weighed powder to a 100 mL volumetric flask.

Add approximately 70 mL of the solvent and sonicate for 15 minutes to ensure complete

dissolution of the caffeine.[11]

Make up the volume to 100 mL with the solvent and mix well.

Filter the solution through a Whatman filter paper No. 41 or a 0.45 µm syringe filter to

remove any insoluble excipients.[11]

Dilute the filtered solution with the solvent to obtain a theoretical concentration that falls

within the range of the calibration curve (e.g., dilute 1 mL of the filtrate to 10 mL to get a

theoretical concentration of 10 µg/mL).

4. Spectrophotometric Analysis

Set the UV-Vis spectrophotometer to scan a wavelength range of 200-400 nm to determine

the λmax of caffeine. The expected λmax is around 273 nm.

Use the solvent as a blank to zero the spectrophotometer.[9]
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Measure the absorbance of each working standard solution and the prepared sample

solution at the determined λmax.

Record the absorbance values.

5. Data Analysis

Construct a calibration curve by plotting the absorbance of the working standard solutions

against their corresponding concentrations.

Perform a linear regression analysis on the calibration curve to obtain the equation of the line

(y = mx + c) and the correlation coefficient (R²).

Determine the concentration of caffeine in the sample solution by substituting its absorbance

value into the regression equation.

Calculate the amount of caffeine per tablet using the following formula:

Amount of Caffeine per Tablet (mg) = (C × D × V) / W

Where:

C = Concentration of caffeine from the calibration curve (µg/mL)

D = Dilution factor of the sample solution

V = Initial volume of the sample preparation (mL)

W = Weight of the powdered tablet taken (mg)

Method Validation Summary
The described method should be validated according to ICH guidelines to ensure its suitability

for its intended purpose. Key validation parameters are summarized below.
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Parameter Typical Specification Example Results

Linearity
Correlation coefficient (R²) ≥

0.999

A linear relationship between

absorbance and concentration

is typically observed in the

range of 5-25 µg/mL with an R²

value of 0.999.[1][12]

Accuracy (% Recovery) 98.0% - 102.0%

Recovery studies have shown

accuracy to be in the range of

99.46% to 100.67%.[2][3]

Precision (%RSD) Intra-day: ≤ 2% Inter-day: ≤ 2%

The %RSD for repeatability is

typically found to be less than

2%.[11]

Limit of Detection (LOD) Reportable value

Can be determined based on

the standard deviation of the

response and the slope of the

calibration curve.

Limit of Quantification (LOQ) Reportable value

Can be determined based on

the standard deviation of the

response and the slope of the

calibration curve.

Specificity No interference from excipients

The UV spectrum of the

sample should be similar to

that of the standard, and

excipients should not show

significant absorbance at the

analytical wavelength.[2]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1195832?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4641934/
https://www.researchgate.net/publication/366907153_Caffeine_in_Tablet_Dosage_Form_Analytical_Method_Development_and_Validation_by_Using_UV_Spectroscopy_Pharmaceutical_Science-Pharmaceutics
https://www.ijlpr.com/index.php/journal/article/view/1555
https://www.hinotek.com/determination-of-caffeine-in-beverages-by-spectrophotometer/
http://www.csun.edu/~hcchm003/321l/321lmlc.pdf
https://sielc.com/uv-vis-spectrum-of-caffeine
https://www.researchgate.net/figure/UV-Vis-absorption-spectra-of-caffeine-at-different-concentrations-4-7g-ml-in-water_fig2_342047732
https://www.myfoodresearch.com/uploads/8/4/8/5/84855864/_39__fr-2020-482_vuletic.pdf
https://www.scribd.com/document/960829852/Caffeine-UV-Vis-SOP
https://www.jfda-online.com/cgi/viewcontent.cgi?article=1643&context=journal
https://www.pharmacyjournal.in/assets/archives/2023/vol8issue2/8031-1685598160623.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5855379/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5855379/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5855379/
https://www.benchchem.com/product/b1195832#uv-vis-spectrophotometry-for-caffeine-quantification-in-pharmaceutical-formulations
https://www.benchchem.com/product/b1195832#uv-vis-spectrophotometry-for-caffeine-quantification-in-pharmaceutical-formulations
https://www.benchchem.com/product/b1195832#uv-vis-spectrophotometry-for-caffeine-quantification-in-pharmaceutical-formulations
https://www.benchchem.com/product/b1195832#uv-vis-spectrophotometry-for-caffeine-quantification-in-pharmaceutical-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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